Cas no 1216615-94-9 (3-Benzyloxy-a-(N-butyryl-d3)-aminopropionitrile)

• Product Name: 3-Benzyloxy-a-(N-butyryl-d3)-aminopropionitrile
• CAS No: 1216615-94-9
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 4554003
• Update Time: 2025-06-12

3-Benzyloxy-a-(N-butyryl-d3)-aminopropionitrile Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile
• 3-Benzyloxy-a-(N-butyryl-d3)-aminopropionitrile

• Inchi： 1S/C15H20N2O2/c1-2-3-9-15(18)17-14(10-16)12-19-11-13-7-5-4-6-8-13/h4-8,14H,2-3,9,11-12H2,1H3,(H,17,18)
• InChI Key： XJSSSDFJRLJGKQ-UHFFFAOYSA-N
• SMILES： CCCCC(=O)NC(C#N)COCc1ccccc1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-Benzyloxy-a-(N-butyryl-d3)-aminopropionitrile

3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile (CAS No. 1216615-94-9): An Overview

3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile (CAS No. 1216615-94-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl ether group, an α-amino nitrile moiety, and a deuterated butyryl substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The benzyl ether group in 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile plays a crucial role in modulating the compound's solubility and stability. Benzyl ethers are known for their ability to enhance the lipophilicity of molecules, which can improve their bioavailability and cellular uptake. This property is particularly important in drug design, where optimizing the balance between lipophilicity and hydrophilicity is essential for achieving desired pharmacokinetic profiles.

The α-amino nitrile moiety is another key structural feature of this compound. Aminonitriles are versatile building blocks in organic synthesis and are often used as precursors for the preparation of various bioactive compounds, including amino acids and peptides. The presence of this functional group in 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile suggests its potential as an intermediate in the synthesis of more complex molecules with therapeutic potential.

The deuterated butyryl substituent (N-butyryl-d3) is a distinctive feature that sets this compound apart from its non-deuterated counterparts. Deuteration, or the replacement of hydrogen atoms with deuterium, can significantly affect the metabolic stability and pharmacokinetic properties of a molecule. Deuterated compounds often exhibit enhanced metabolic stability, leading to prolonged half-lives and reduced toxicity. This property makes 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile an attractive candidate for drug development, particularly in areas where metabolic stability is a critical factor.

Recent studies have explored the potential applications of 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile in various therapeutic areas. One notable area of research is its use as a prodrug for targeted drug delivery. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The unique structure of 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile, particularly the presence of the deuterated butyryl group, may facilitate controlled release and targeted delivery of active metabolites to specific tissues or cells.

In addition to its potential as a prodrug, 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a central role in many diseases, including autoimmune disorders, neurodegenerative conditions, and cardiovascular diseases. Preliminary studies have shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

The neuroprotective potential of 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile has also been explored in preclinical models. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and cognitive decline. Research has indicated that this compound may have neuroprotective effects by reducing oxidative stress, inhibiting apoptosis, and promoting neuronal survival. These findings suggest that 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile could be a promising candidate for the development of novel therapies for neurodegenerative disorders.

In the context of cancer research, 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile has shown promise as an anticancer agent. Cancer cells often exhibit altered metabolic profiles compared to normal cells, making them more susceptible to metabolic inhibitors. The deuterated butyryl group in this compound may enhance its ability to disrupt cancer cell metabolism, leading to cell cycle arrest and apoptosis. Preclinical studies have demonstrated that 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells.

To further validate its therapeutic potential, clinical trials are needed to assess the safety and efficacy of 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile. Preclinical data from animal models have shown promising results, but translating these findings into human applications requires rigorous testing and regulatory approval. Ongoing research aims to optimize the formulation and dosing regimens of this compound to maximize its therapeutic benefits while minimizing potential side effects.

In conclusion, 3-Benzyloxy-α-(N-butyryl-d3)-aminopropionitrile (CAS No. 1216615-94-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features, including the benzyl ether group, α-amino nitrile moiety, and deuterated butyryl substituent, contribute to its versatility and promise as a prodrug candidate, anti-inflammatory agent, neuroprotective compound, and anticancer agent. Continued research into this compound's properties and applications will likely lead to new insights and advancements in medicinal chemistry and pharmaceutical science.